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Compound of Interest

Compound Name: Dithallium chromate

Cat. No.: B15350606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the aqueous solubility of dithallium
chromate (Tl₂CrO₄), a compound of interest in various chemical and toxicological research

fields. This document compiles available quantitative solubility data, outlines detailed

experimental methodologies for its determination, and presents a logical workflow for solubility

studies.

Core Data Presentation
The solubility of dithallium chromate in water exhibits a positive correlation with temperature.

The available quantitative data is summarized in the table below for ease of comparison.

Temperature (°C)
Solubility ( g/100 g
H₂O)

Molar Solubility
(mol/L)

Solubility Product
Constant (Ksp)

20 0.0042 8.00 x 10⁻⁵ -

25 - - 8.67 x 10⁻¹³

60 0.030 5.72 x 10⁻⁴ -

100 0.20 3.81 x 10⁻³ -
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Note: The molar solubility was calculated from the solubility in g/100 g H₂O assuming the

density of the solution is approximately 1 g/mL. The Ksp value is reported at 25 °C, a standard

temperature for such measurements.

Experimental Protocols
While specific, detailed experimental protocols for the determination of dithallium chromate
solubility are not readily available in the public domain, a robust methodology can be adapted

from established procedures for other sparingly soluble salts, such as silver chromate. The

following outlines two common and effective methods: gravimetric determination and

spectrophotometric analysis.

Gravimetric Determination of Solubility
This method involves the preparation of a saturated solution at a specific temperature and the

subsequent determination of the mass of dissolved solute in a known volume of the solvent.

Methodology:

Preparation of Saturated Solution:

Add an excess amount of solid dithallium chromate to a known volume of deionized

water in a sealed, temperature-controlled vessel.

Agitate the mixture for an extended period (e.g., 24-48 hours) to ensure equilibrium is

reached. The vessel should be maintained at the desired constant temperature throughout

this period.

Sample Withdrawal and Filtration:

Allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant liquid using a pre-heated or pre-

cooled pipette to match the equilibrium temperature, preventing precipitation or further

dissolution.

Filter the withdrawn sample through a fine-porosity filter paper to remove any suspended

solid particles.
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Evaporation and Mass Determination:

Transfer the filtered saturated solution to a pre-weighed, dry evaporating dish.

Carefully evaporate the solvent (water) in an oven at a temperature below the

decomposition temperature of dithallium chromate.

Once completely dry, cool the evaporating dish in a desiccator and weigh it.

The difference between the final and initial mass of the evaporating dish gives the mass of

the dissolved dithallium chromate.

Calculation of Solubility:

Calculate the solubility in g/100 mL or molarity using the mass of the dissolved solid and

the initial volume of the saturated solution.

Spectrophotometric Determination of the Solubility
Product Constant (Ksp)
This method relies on the chromate ion (CrO₄²⁻) having a distinct absorbance in the visible

spectrum, allowing for the determination of its concentration in a saturated solution.

Methodology:

Preparation of Standard Solutions and Calibration Curve:

Prepare a series of standard solutions of a soluble chromate salt (e.g., potassium

chromate, K₂CrO₄) of known concentrations.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for the chromate ion using a UV-Vis spectrophotometer.

Plot a calibration curve of absorbance versus the molar concentration of the chromate ion.

Preparation of a Saturated Dithallium Chromate Solution:
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Prepare a saturated solution of dithallium chromate in deionized water at a constant

temperature as described in the gravimetric method.

Analysis of the Saturated Solution:

Filter the saturated solution to remove any undissolved solid.

Measure the absorbance of the clear supernatant at the same λmax used for the

calibration curve.

Calculation of Ksp:

Use the calibration curve to determine the molar concentration of the chromate ion

([CrO₄²⁻]) in the saturated solution.

Based on the dissolution equilibrium of dithallium chromate, Tl₂CrO₄(s) ⇌ 2Tl⁺(aq) +

CrO₄²⁻(aq), the concentration of the thallium ion ([Tl⁺]) will be twice the concentration of

the chromate ion ([Tl⁺] = 2[CrO₄²⁻]).

Calculate the solubility product constant (Ksp) using the expression: Ksp = [Tl⁺]²[CrO₄²⁻] =

(2[CrO₄²⁻])²[CrO₄²⁻] = 4[CrO₄²⁻]³.

Mandatory Visualizations
The following diagrams illustrate the logical workflow for the experimental determination of

dithallium chromate solubility.
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Gravimetric determination workflow.
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Spectrophotometric determination workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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